Cas no 143995-99-7 (Propanoic acid, 3,3-dimethoxy-, butyl ester)

• Product Name: Propanoic acid, 3,3-dimethoxy-, butyl ester
• CAS No: 143995-99-7
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 2776991
• PubChem ID: 10877937
• Update Time: 2025-04-21

Propanoic acid, 3,3-dimethoxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID50446797
• Propanoic acid, 3,3-dimethoxy-, butyl ester
• butyl 3,3-dimethoxypropionate
• SCHEMBL1879588
• 143995-99-7
• JPWUJXGVNNBDFK-UHFFFAOYSA-N

• Inchi： 1S/C9H18O4/c1-4-5-6-13-8(10)7-9(11-2)12-3/h9H,4-7H2,1-3H3
• InChI Key： JPWUJXGVNNBDFK-UHFFFAOYSA-N
• SMILES： O(C(CC(OC)OC)=O)CCCC

Computed Properties

• Exact Mass: 190.12050905Da
• Monoisotopic Mass: 190.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų